Cas no 1261901-81-8 (4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid)

4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-methylphenyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct structural features, including the fluorine and chloro-methyl groups, enhance its reactivity and potential as a building block for more complex molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its precise functional group arrangement allows for selective modifications, making it useful in the development of agrochemicals, pharmaceuticals, and specialty materials. The presence of both electron-withdrawing and aromatic groups contributes to its versatility in cross-coupling reactions and other synthetic applications.

4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid structure

1261901-81-8 structure

Product Name:4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid

CAS No:1261901-81-8

MF:C₁₄H₁₀ClFO₂

MW:264.679406642914

MDL:MFCD18320845

CID:2762296

PubChem ID:53226744

Update Time:2025-10-29

4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID80690362
- A1-100871
- 4'-Chloro-3-fluoro-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid
- 4'-Chloro-3-fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
- MFCD18320845
- 4-(4-CHLORO-2-METHYLPHENYL)-2-FLUOROBENZOIC ACID
- 1261901-81-8
- 4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid, 95%
- 4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid
- MDL： MFCD18320845
- Inchi： 1S/C14H10ClFO2/c1-8-6-10(15)3-5-11(8)9-2-4-12(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)
- InChI Key： QQRJOEUZQNCLNT-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

Exact Mass: 264.0353354Da
Monoisotopic Mass: 264.0353354Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328047-5 g	4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261901-81-8	95%	5g	€1159.00	2023-04-26
abcr	AB328047-5g	4-(4-Chloro-2-methylphenyl)-2-fluorobenzoic acid, 95%; .	1261901-81-8	95%	5g	€1159.00	2025-04-21